Cas no 62586-45-2 (benzo[pqr]tetraphene-3,4,5,6-tetrayl tetraacetate)

• Product Name: benzo[pqr]tetraphene-3,4,5,6-tetrayl tetraacetate
• CAS No: 62586-45-2
• MF: C₂₈H₂₀O₈
• MW: 484.453608512878
• CID: 1638639
• PubChem ID: 188013
• Update Time: 2025-04-21

benzo[pqr]tetraphene-3,4,5,6-tetrayl tetraacetate Chemical and Physical Properties

Names and Identifiers

• benzo[pqr]tetraphene-3,4,5,6-tetrayl tetraacetate
• (4,5,6-triacetyloxybenzo[a]pyren-3-yl) acetate
• DTXSID10211620
• 62586-45-2
• Benzo(a)pyrenetetrol, tetraacetate

• Inchi： 1S/C28H20O8/c1-13(29)33-21-12-10-17-9-11-19-18-7-5-6-8-20(18)26(34-14(2)30)25-23(19)22(17)24(21)27(35-15(3)31)28(25)36-16(4)32/h5-12H,1-4H3
• InChI Key： XFNIUSYMHFPUOL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C2C=CC=CC=2C2=CC=C3C=CC(=C4C(=C(C=1C2=C43)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 484.1158
• Monoisotopic Mass: 484.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.397
• Boiling Point: 688.6°C at 760 mmHg
• Flash Point: 294.6°C
• Refractive Index: 1.711
• PSA: 105.2